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Compound of Interest

Compound Name: Glycine-13C2,15N,d2

Cat. No.: B12056177 Get Quote

For researchers and professionals in drug development, the meticulous management of

isotopically labeled compounds is paramount for laboratory safety and environmental

stewardship. This guide provides immediate and essential procedures for the proper disposal

of Glycine-13C2,15N,d2, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle Glycine-13C2,15N,d2 with

appropriate care. Although not classified as a hazardous substance for transport, it may be

harmful if inhaled, ingested, or absorbed through the skin, and can cause irritation to the eyes

and respiratory tract.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard lab coat is required to protect clothing and skin.

Respiratory Protection: In case of dust formation, a NIOSH-approved respirator is

recommended.

Step-by-Step Disposal Procedure
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The disposal of Glycine-13C2,15N,d2 must adhere to federal, state, and local environmental

regulations. The primary method involves engaging a licensed professional waste disposal

service.

Waste Identification and Segregation:

Clearly label all waste containing Glycine-13C2,15N,d2.

Segregate solid waste (unused product, contaminated consumables) from liquid waste

(solutions containing the compound). Do not mix with other chemical waste streams

unless permitted by your institution's Environmental Health and Safety (EHS) office.

Solid Waste Containment:

Collect unused or waste Glycine-13C2,15N,d2 in a designated, sealed, and clearly

labeled container.

Place all contaminated disposable materials, such as pipette tips, gloves, and bench

paper, into a separate, clearly labeled hazardous waste container.

Liquid Waste Containment:

Collect solutions containing Glycine-13C2,15N,d2 in a compatible, leak-proof container.

Ensure the container is clearly labeled with the chemical name and approximate

concentration.

Spill Management:

In case of a spill, avoid dust formation.

Mechanically sweep up the solid material (e.g., with a shovel or scoop) and place it into a

suitable, labeled container for disposal.

Clean the spill area thoroughly.

Storage of Waste:
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Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.

Ensure containers are tightly closed to prevent leaks.

Arranging for Disposal:

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for pickup and disposal.

Provide all necessary documentation, including the Safety Data Sheet (SDS), to the

disposal service.

Crucially, do not discharge Glycine-13C2,15N,d2 into drains or the environment.

Key Disposal and Safety Information
Parameter Guideline Source

Disposal Method

Contact a licensed

professional waste disposal

service.

[1]

Environmental Precautions
Do not let product enter drains.

Dispose of as unused product.
[1]

Spill Containment

Take up mechanically

(sweeping, shoveling) and

collect in a suitable container

for disposal.

[1]

Waste Regulations

Dispose of in accordance with

Federal, State, and local

environmental control

regulations.

[1]

Personal Protective Equipment

Use personal protective

equipment. Avoid dust

formation.

[1]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Glycine-
13C2,15N,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12056177?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/CNLM-6245-HP-PK/SDS%20-%20CNLM-6245-HP_V.1.1_US%20-%20English%20US.pdf
https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12056177#glycine-13c2-15n-d2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12056177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

